Cas no 2228136-56-7 (3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole)

• Product Name: 3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole
• CAS No: 2228136-56-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5604610
• PubChem ID: 165650433
• Update Time: 2025-10-19

3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole
• EN300-1751428
• 2228136-56-7

• Inchi： 1S/C12H19N/c1-6-12-7-10(4)13(11(12)5)8-9(2)3/h6-7,9H,1,8H2,2-5H3
• InChI Key： HLXHLSMHWHMKFI-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C=C)=C1C)CC(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole

Recent Advances in the Study of 3-Ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole (CAS: 2228136-56-7): A Comprehensive Research Brief

The compound 3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole (CAS: 2228136-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyrrole derivative exhibits unique structural and functional properties, making it a promising candidate for various biomedical applications. Recent studies have explored its potential as a bioactive molecule, particularly in the context of anti-inflammatory, antimicrobial, and anticancer activities. This research brief aims to synthesize the latest findings on this compound, providing a comprehensive overview of its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and structural characterization of 3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its purity. These studies have revealed that the compound's unique substitution pattern on the pyrrole ring contributes to its stability and reactivity, which are critical for its biological activity. Furthermore, computational chemistry approaches, such as density functional theory (DFT) calculations, have provided insights into the compound's electronic properties and potential interaction sites with biological targets.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological profile. For instance, recent investigations have highlighted its anti-inflammatory properties, with mechanisms involving the inhibition of key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, suggesting potential applications in addressing antibiotic-resistant infections. Perhaps most notably, preliminary studies have indicated that 3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole may exhibit selective cytotoxicity against certain cancer cell lines, raising the possibility of its use in oncology drug development.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent research has begun to explore formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties. Additionally, structure-activity relationship (SAR) studies are underway to optimize its biological activity and minimize off-target effects.

In conclusion, 3-ethenyl-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole (CAS: 2228136-56-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and unique chemical properties make it a valuable scaffold for further drug discovery efforts. As research progresses, this compound may pave the way for novel therapeutic interventions in inflammation, infectious diseases, and cancer. Future studies should focus on addressing the current limitations and advancing the compound toward clinical translation.